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Compound of Interest

Compound Name: Pbrm1-BD2-IN-8

Cat. No.: B12395195

Application Notes and Protocols for Pbrm1-BD2-
IN-8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pbrm1-BD2-IN-8 is a potent and selective small molecule inhibitor of the second bromodomain
(BD2) of Polybromo-1 (PBRM1), a key subunit of the PBAF chromatin remodeling complex.[1]
[2][3][4][5] PBRM1 plays a crucial role in regulating gene expression and has been identified as
a potential therapeutic target in various cancers, including prostate cancer.[1][2][3][6] These
application notes provide detailed protocols for the preparation of Pbrm1-BD2-IN-8 stock
solutions for use in cell culture-based assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for Pbrm1-BD2-IN-8.
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Property Value Reference
Molecular Weight 317.18 g/mol [2][4]

CAS Number 2819989-75-6 [1103114]
Purity >98% (HPLC) [5]

IC50 (PBRM1-BD2) 0.16 uM [L[2][3114]
Kd (PBRM1-BD2) 4.4 uyM [11[2][3][4]
Solubility in DMSO =55 mg/mL (173.4 mM) [2]

Recommended Stock Solution ]
] 10 mM in DMSO [1]
Concentration

] -20°C for up to 1 month or
Storage of Stock Solution (11141171
-80°C for up to 6 months

Experimental Protocols

Materials
e Pbrm1-BD2-IN-8 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes

Sterile, nuclease-free water

Vortex mixer

Ultrasonic bath (optional)

0.2 um sterile syringe filter (optional)

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Pbrm1-BD2-IN-8, a
common starting concentration for cell-based assays.
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» Pre-handling: Before opening, gently tap the vial of Pbrm1-BD2-IN-8 powder on a hard
surface to ensure all the powder is at the bottom of the vial.[8]

e Weighing: Accurately weigh the desired amount of Pbrm1-BD2-IN-8 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.1718 mg of the compound.

o Solvent Addition: Add the appropriate volume of sterile DMSO to the microcentrifuge tube
containing the powder. To prepare a 10 mM stock solution from 3.1718 mg of powder, add 1
mL of DMSO.

» Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, sonication in an ultrasonic bath for a short period can aid dissolution.[2][3]
Visually inspect the solution to ensure there are no visible particles.

» Sterilization (Optional): For applications requiring absolute sterility, the stock solution can be
filtered through a 0.2 um sterile syringe filter.[9]

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4][7][9]
[10]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][4][7]

Protocol for Preparing Working Solutions for Cell
Culture

e Thawing: Thaw a single aliquot of the 10 mM Pbrm1-BD2-IN-8 stock solution at room
temperature.

¢ Dilution: Prepare a series of dilutions of the stock solution in your cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to perform
serial dilutions to ensure accuracy.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[9][11] Always
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include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

o Addition to Cells: Add the working solutions of Pbrm1-BD2-IN-8 to your cell cultures and

incubate for the desired period.
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Caption: Workflow for preparing Pbrm1-BD2-IN-8 stock solution.

Signaling Pathway of PBRM1 Inhibition
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Caption: PBRM1 inhibition by Pbrm1-BD2-IN-8 disrupts chromatin remodeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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